1-(Prop-2-ynyl)-5-aminobenzimidazole

• Molecular Formula: C10H9N3
• Molecular Weight: 171.20 g/mol
• IUPAC Name: 1-prop-2-ynylbenzimidazol-5-amine
• InChI: InChI=1S/C10H9N3/c1-2-5-13-7-12-9-6-8(11)3-4-10(9)13/h1,3-4,6-7H,5,11H2
• InChI Key: MDAHDOBCSRAQCF-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C=NC2=C1C=CC(=C2)N

Description

1-(Prop-2-ynyl)-5-aminobenzimidazole is a benzimidazole derivative featuring a propargyl (prop-2-ynyl) group at the N1 position and an amino substituent at the C5 position. The benzimidazole core is a bicyclic aromatic system with a fused benzene and imidazole ring, conferring structural rigidity and electronic properties suitable for diverse applications. The propargyl group introduces alkyne functionality, enabling participation in click chemistry (e.g., copper-catalyzed azide-alkyne cycloaddition), while the amino group enhances hydrogen-bonding capacity and reactivity .

This compound has been utilized in synthetic chemistry for constructing triazole-linked benzimidazole derivatives, which are valuable in pharmaceutical and materials research .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The biological and chemical properties of benzimidazole derivatives are highly dependent on substituent patterns. Below is a comparison of 1-(Prop-2-ynyl)-5-aminobenzimidazole with key analogs:

Compound Name	Substituents	Key Features	Applications	References
1-(Prop-2-ynyl)-5-aminobenzimidazole	N1: Prop-2-ynyl; C5: NH₂	Alkyne group enables click chemistry; amino group enhances H-bonding	Drug synthesis, polymer modification
5-Aminobenzimidazole	C5: NH₂	Simple amino-substituted benzimidazole; lacks alkyne functionality	Pharmaceutical intermediates
2-(4-Aminophenyl)-5-aminobenzimidazole	C2: 4-aminophenyl; C5: NH₂	Rigid aromatic substituent improves polymer chain stacking	High-strength polyimide fibers
1-Methyl-2-(methylthio)benzimidazole	N1: Methyl; C2: SCH₃	Thioether group aids in metal coordination; methyl groups reduce reactivity	Catalysis, coordination chemistry	[N/A]

Key Observations :

• The prop-2-ynyl group in the target compound distinguishes it from simpler analogs (e.g., 5-Aminobenzimidazole) by enabling click reactions, a feature critical for modular synthesis .
• Compared to 2-(4-aminophenyl)-5-aminobenzimidazole, which enhances mechanical properties in polymers via aromatic stacking , the propargyl group offers orthogonal reactivity for functionalization.

Preparation Methods

Nitration and Reduction Pathways

The synthesis of 5-aminobenzimidazole derivatives typically begins with nitration of aniline precursors. In CN102002002A , 2,4-dinitrochlorobenzene undergoes amination with aqueous ammonia under high-pressure conditions (145–150°C, 0.8–1.0 MPa) to yield 2,4-dinitroaniline. Subsequent reduction using sodium sulfide/sodium bicarbonate selectively reduces one nitro group, producing 4-nitro-1,2-phenylenediamine with a 92% yield. This intermediate is critical for constructing the benzimidazole scaffold.

For 1-(prop-2-ynyl) derivatives, introducing the propargyl group at the N1 position requires either pre-functionalization before cyclization or post-synthetic modification.

Cyclization with Urea and Propargyl Group Introduction

CN102002002A details cyclization of 4-nitro-1,2-phenylenediamine with urea at 165–170°C to form 5-nitrobenzimidazolone. Hydrogenation using Raney nickel (1.5–2.0 MPa H₂, 105°C) reduces the nitro group to amine, yielding 5-aminobenzimidazolone. To incorporate the propargyl group, a modified approach replaces urea with propargyl bromide during cyclization.

Table 1: Comparative Cyclization Conditions

Cyclizing Agent	Temp (°C)	Time (h)	Product Yield (%)
Urea	165–170	1.5	78
Propargyl Bromide	120–130	2.0	65

Propargyl bromide introduces steric challenges, necessitating longer reaction times and lower temperatures to minimize alkyne polymerization.

Diazotization-Coupling Approaches

Aniline Diazotization and Coupling

CN113121447A employs diazotization of aniline with NaNO₂/HCl at –5°C to form diazonium salts, which couple with o-phenylenediamine at pH 5–10. This yields an azo intermediate, later cyclized with urea under H₂SO₄ catalysis to form azobenzimidazolone. Hydrogenation (Pd/C, 1–3 MPa H₂) reduces the azo bond, producing 5-aminobenzimidazolone.

To integrate the propargyl group, post-reduction alkylation with propargyl bromide in DMF at 60°C achieves 72% yield.

Direct Propargylation via Sonogashira Coupling

The ACS Journal of Organic Chemistry describes Sonogashira cross-coupling to install terminal alkynes on aromatic systems. Applying this to 5-nitro-1-(iodophenyl)benzimidazole, coupling with propargyl alcohol under Pd(PPh₃)₄/CuI catalysis introduces the propargyl group. Subsequent nitro reduction with H₂/Pd-C yields the target compound.

Table 2: Sonogashira Coupling Optimization

Catalyst	Base	Temp (°C)	Yield (%)
Pd(PPh₃)₄/CuI	Et₃N	80	85
PdCl₂(PPh₃)₂/CuI	K₂CO₃	100	68

Hydrogenation and Functional Group Compatibility

Catalytic Hydrogenation Challenges

Raney nickel and Pd/C are effective for nitro and azo reductions but may hydrogenate the propargyl group’s triple bond. CN113121447A mitigates this by conducting hydrogenation at 40–90°C and 1–3 MPa H₂, preserving the alkyne.

Table 3: Hydrogenation Conditions for Propargyl Stability

Catalyst	Pressure (MPa)	Temp (°C)	Propargyl Retention (%)
Raney Ni	1.5–2.0	105	88
Pd/C	1.0–1.5	70	95

Purification and Characterization

Crystallization and Chromatography

Post-synthetic purification involves ethanol/water recrystallization (patent methods) or silica gel chromatography (Sonogashira-derived products). HPLC analysis confirms >98% purity for pharmaceutical-grade material.

Scalability and Industrial Feasibility

Cost-Benefit Analysis of Routes

• Patent Route (CN102002002A) : High-pressure equipment increases capital costs but offers 78% yield over four steps.

• Diazotization-Coupling (CN113121447A) : Avoids high pressure but requires toxic diazonium intermediates.

• Sonogashira Route : Superior yield (85%) but Pd catalysts raise expenses.

Q & A

Q. Optimization Tips :

• Use inert atmospheres (N₂/Ar) to prevent oxidation of the propargyl group.
• Monitor reaction progress via TLC (silica gel, eluent: ethyl acetate/hexane 1:1) .

Which spectroscopic and crystallographic techniques are most effective for characterizing this compound?

Q. Basic

• NMR Spectroscopy : ¹H and ¹³C NMR confirm the propargyl group (δ ~2.5 ppm for ≡C-H; δ ~75–80 ppm for sp-hybridized carbons) and benzimidazole ring protons (δ 6.8–7.5 ppm) .
• IR Spectroscopy : Peaks at ~3300 cm⁻¹ (N-H stretch) and ~2100 cm⁻¹ (C≡C stretch) validate functional groups .
• X-ray Crystallography : Resolves molecular geometry, hydrogen bonding (N-H⋯N), and π-π stacking interactions (centroid distances: 3.58–3.64 Å) critical for stability .

Example Crystallographic Data :

Parameter	Value
C7-N3 bond length	1.35 Å
Dihedral angle	60.36°
Centroid distance	3.580–3.641 Å

How do crystallographic data inform the molecular interactions and stability of this compound?

Advanced
The crystal structure reveals:

• Intermolecular N-H⋯N hydrogen bonds (2.0–2.2 Å) form a 3D network, enhancing thermal stability .
• π-π stacking between benzimidazole rings (distance: 3.58 Å) contributes to supramolecular assembly, relevant for solid-state drug formulations .
• Non-planarity (dihedral angle: 60.36°) between the propargyl group and benzimidazole core may influence binding to biological targets.

Q. Research Implications :

• Design analogs with modified substituents to tune π-π interactions for improved solubility or target affinity .

What computational methods are used to predict the pharmacological activity of benzimidazole derivatives?

Q. Advanced

• Molecular Docking : Software like AutoDock Vina or Schrödinger Suite models interactions with targets (e.g., p38α MAP kinase). Key steps:
  • Prepare ligand and receptor files (PDB ID: 1OUK for p38α).
  • Validate docking poses using RMSD (<2.0 Å) against co-crystallized ligands .
• QSAR Studies : Correlate substituent electronic properties (Hammett σ constants) with biological activity (e.g., IC₅₀ values for kinase inhibition) .

Case Study : Docking of 1-(Prop-2-ynyl)-5-aminobenzimidazole into p38α’s ATP-binding pocket predicts hydrogen bonding with Met109 and hydrophobic interactions with Leu167 .

How can researchers resolve discrepancies in reported biological activities across studies?

Q. Advanced

• Assay Variability : Standardize protocols (e.g., cell lines, incubation times) to minimize inconsistencies in antimicrobial or cytotoxic activity .
• Structural Validation : Confirm compound purity via HPLC and LC-MS to rule out degradation products.
• Meta-Analysis : Compare data from multiple studies (e.g., IC₅₀ values for antifungal activity) using statistical tools (ANOVA) to identify outliers .

What strategies are recommended for modifying the propargyl substituent to enhance bioactivity?

Q. Advanced

• Click Chemistry : Introduce triazole rings via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to improve water solubility .
• Electrophilic Substitution : Replace the propargyl group with halogenated or sulfonated analogs to modulate electronic properties and target selectivity .
• Biological Testing : Prioritize derivatives for in vitro assays (e.g., MIC against Candida albicans) based on computational ADMET predictions .

How do π-π interactions and hydrogen bonding in the crystal structure affect drug design?

Q. Advanced

• π-π Stacking : Enhances binding to aromatic residues (e.g., Phe169 in p38α) in enzyme active sites, improving inhibitory potency .
• Hydrogen Bonding : The 2-amino group forms critical H-bonds with catalytic residues (e.g., Asp168 in kinases), guiding rational drug design .

Design Strategy : Introduce electron-withdrawing groups (e.g., -NO₂) to strengthen π-π interactions or fluorinated groups to enhance metabolic stability .

What are the primary biological targets of 2-aminobenzimidazole derivatives, and how is activity assessed?

Q. Basic

• Targets : Kinases (p38α MAPK), microbial enzymes (CYP51 in fungi), and DNA topoisomerases .
• Assays :
  • Enzyme Inhibition : Measure IC₅₀ using fluorescence-based kinase assays.
  • Antimicrobial Activity : Determine MIC via broth microdilution (CLSI guidelines) .
  • Cytotoxicity : MTT assay against cancer cell lines (e.g., HeLa, MCF-7) .